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Compound of Interest

Compound Name: Cedrenol

Cat. No.: B1202836 Get Quote

An aromatic sesquiterpene alcohol, cedrenol is a valued ingredient in the fragrance industry,

prized for its characteristic woody and sweet aroma reminiscent of cedarwood.[1] This

document provides detailed application notes and protocols for researchers, scientists, and

drug development professionals on the use of cedrenol as a fragrance ingredient in perfumery.

Physicochemical and Olfactory Properties
Cedrenol is a naturally occurring compound found in the essential oils of various coniferous

trees, particularly from the Cupressus (cypress) and Juniperus (juniper) genera.[1][2] Its

principal constituent, cedrol, is a significant contributor to the characteristic woody scent of

cedarwood oil.[1][3]

Table 1: Physicochemical Properties of Cedrenol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1202836?utm_src=pdf-interest
https://www.benchchem.com/product/b1202836?utm_src=pdf-body
https://www.essenceofthyme.com/blog/The-Sedative-and-Anxiolytic-Activities-of-Cedrol-and-Virginian-Cedarwood-Essential-Oil
https://www.benchchem.com/product/b1202836?utm_src=pdf-body
https://www.benchchem.com/product/b1202836?utm_src=pdf-body
https://www.essenceofthyme.com/blog/The-Sedative-and-Anxiolytic-Activities-of-Cedrol-and-Virginian-Cedarwood-Essential-Oil
https://en.wikipedia.org/wiki/Cedrol
https://www.essenceofthyme.com/blog/The-Sedative-and-Anxiolytic-Activities-of-Cedrol-and-Virginian-Cedarwood-Essential-Oil
https://www.ncbi.nlm.nih.gov/books/NBK552536/
https://www.benchchem.com/product/b1202836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₅H₂₄O [2]

Molecular Weight 222.37 g/mol [2]

CAS Number 77-53-2 (for Cedrol) [2]

Appearance
Colorless to pale brown

viscous liquid
[3]

Melting Point 86-87 °C (for Cedrol) [2]

Boiling Point 273 °C (for Cedrol) [2]

Density ~1.01 g/mL (for Cedrol) [2]

Flash Point 97.78 °C [4]

Solubility
Insoluble in water; Soluble in

ethanol and ether
[3]

Table 2: Olfactory Profile of Cedrenol

Olfactory Characteristic Description Source(s)

Odor Type Woody [4]

Odor Description Cedarwood, woody, sweet, soft [4]

Substantivity on blotter 400 hours at 100% [4]

Typical Use Level
Up to 8% in fragrance

concentrate
[4]

Natural Occurrence and Concentration
Cedrenol, primarily as its isomer cedrol, is a major component of various cedarwood essential

oils. The concentration can vary depending on the species and geographical origin of the plant.

Table 3: Concentration of Cedrol in Different Cedarwood Oils
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Cedarwood Oil Source Cedrol Concentration (%) Source(s)

Juniperus virginiana (Virginia

Cedarwood)
16 - 25 [3]

Juniperus mexicana (Texas

Cedarwood)
~19 [2]

Chinese Cedarwood 8 (minimum) [5]

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
the Analysis of Cedrenol in Essential Oils
This protocol outlines a general method for the qualitative and quantitative analysis of

cedrenol in an essential oil sample.

Objective: To identify and quantify cedrenol in a given essential oil sample.

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

HP-5MS capillary column (or equivalent)

Helium carrier gas

Essential oil sample

Cedrenol standard

Solvent (e.g., hexane or ethanol)

Autosampler vials

Micropipettes

Procedure:
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Sample Preparation: Prepare a 1% solution of the essential oil in the chosen solvent.

Prepare a series of standard solutions of cedrenol of known concentrations for calibration.

GC-MS Parameters:

Injector Temperature: 250 °C

Injection Volume: 1 µL

Split Ratio: 50:1

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase to 240 °C at a rate of 3 °C/min.

Hold: Maintain at 240 °C for 10 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mass Range: m/z 40-400

Data Analysis:

Identify the cedrenol peak in the chromatogram by comparing its retention time and mass

spectrum with that of the cedrenol standard.

Quantify the amount of cedrenol in the sample by creating a calibration curve from the

standard solutions and calculating the concentration based on the peak area of the

cedrenol in the sample.
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Sample Preparation
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GC-MS Analysis Workflow

Protocol for Formulation of a Woody Eau de Toilette
This protocol provides a basic framework for incorporating cedrenol into a simple fragrance

formulation.

Objective: To create a stable and olfactorily pleasing woody Eau de Toilette.

Materials:

Cedrenol

Other essential oils and aroma chemicals (e.g., vetiver, sandalwood, bergamot)

Perfumer's alcohol (denatured ethanol)

Distilled water

Glass beakers and stirring rods

Graduated cylinders

Filter paper

Glass storage bottles
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Procedure:

Fragrance Concentrate Preparation:

Create the fragrance concentrate by blending the essential oils and aroma chemicals. A

suggested starting blend is:

Cedrenol: 15%

Vetiver oil: 10%

Sandalwood oil: 5%

Bergamot oil: 20%

Other modifiers and fixatives: 50%

Allow the concentrate to mature for at least 48 hours.

Dilution:

For an Eau de Toilette, a typical fragrance concentrate percentage is 5-15%.

Slowly add the fragrance concentrate to the perfumer's alcohol while stirring gently.

Add a small amount of distilled water (typically 2-5%) to the mixture.

Maceration and Filtration:

Allow the mixture to macerate in a cool, dark place for several weeks to allow the scents to

meld and mature.

After maceration, chill the solution and filter it through filter paper to remove any

precipitates.

Bottling:

Pour the finished Eau de Toilette into glass bottles and seal tightly.
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Skin Sensitization Assessment: In Vitro Skin
Sensitization Assay (OECD 442D)
This protocol is a generalized adaptation of the OECD Guideline 442D for assessing the skin

sensitization potential of a fragrance ingredient like cedrenol.

Objective: To determine the potential of cedrenol to induce skin sensitization through an in

vitro assay measuring the activation of the Keap1-Nrf2-ARE pathway in keratinocytes.

Materials and Equipment:

KeratinoSens™ cell line

Cell culture medium and supplements

Cedrenol test substance

Positive and negative controls

Luciferase assay reagent

Luminometer

96-well plates

CO₂ incubator

Procedure:

Cell Culture: Culture the KeratinoSens™ cells according to standard protocols.

Exposure: Seed the cells in 96-well plates and expose them to a range of concentrations of

cedrenol for 48 hours. Include positive (e.g., cinnamaldehyde) and negative (e.g., lactic

acid) controls.

Luciferase Assay: After the exposure period, lyse the cells and measure the luciferase

activity using a luminometer.
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Data Analysis:

Calculate the fold induction of luciferase activity for each concentration of cedrenol
compared to the vehicle control.

Determine the EC1.5 value, which is the concentration at which a 1.5-fold induction of

luciferase activity is observed.

A substance is classified as a sensitizer if the EC1.5 value is less than or equal to 2000

µM.

Safety and Regulatory Information
Cedrenol and its primary source, cedarwood oil, have been reviewed for their toxicological and

dermatological effects when used as fragrance ingredients.[6]

Table 4: Toxicological Data for Cedrenol and Related Substances

Endpoint Test Substance Result Source(s)

Acute Oral Toxicity

(Rat)
Cedrenol LD50 > 5000 mg/kg [4]

Acute Dermal Toxicity

(Rabbit)
Cedrenol LD50 > 5000 mg/kg [4]

Skin Irritation (Human

Patch Test)

8% solution of

Cedrenol

No irritation or

sensitization
[4]

Skin Sensitization Cedrol

2 out of 20 individuals

showed a reaction in

one study, none in a

subsequent test.

[2]

The International Fragrance Association (IFRA) sets standards for the safe use of fragrance

ingredients.[7] While cedrenol itself is not currently restricted, related components of

cedarwood oil, such as cedrene, are.[8] It is crucial to adhere to the latest IFRA amendments

and local regulations when formulating with cedrenol.
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Olfactory Signaling Pathway
The perception of odorants like cedrenol begins with the interaction of the molecule with

specific Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. While the specific receptor for cedrenol has not been definitively identified, the

general olfactory signaling cascade is well-understood. For instance, a related sesquiterpene,

α-cedrene, has been shown to activate the olfactory receptor OR10J5.[9]
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Generalized Olfactory Signaling Pathway
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Stability Testing Workflow
Ensuring the stability of a fragrance ingredient like cedrenol within a final product is critical for

product quality and longevity.

Protocol Design

Testing Conditions

Evaluation at Intervals

Define Parameters (Temp, Light, Humidity)

Accelerated (High Temp) Real-Time (Ambient)Photostability (UV/Visible Light)

Select Final Packaging

Olfactory Evaluation Physical/Chemical (Color, pH, Viscosity)Packaging Compatibility

Final Stability Report & Shelf-Life Determination

Click to download full resolution via product page

Fragrance Stability Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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